molecular formula C8H12O4S B6153376 6,6-dioxo-6lambda6-thiaspiro[3.4]octane-8-carboxylic acid CAS No. 2386809-78-3

6,6-dioxo-6lambda6-thiaspiro[3.4]octane-8-carboxylic acid

Cat. No.: B6153376
CAS No.: 2386809-78-3
M. Wt: 204.2
InChI Key:
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Description

6,6-Dioxo-6lambda6-thiaspiro[34]octane-8-carboxylic acid is a complex organic compound characterized by its unique structure, which includes a spirocyclic framework and multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6,6-dioxo-6lambda6-thiaspiro[3.4]octane-8-carboxylic acid typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require the use of strong bases or acids, and the process may involve heating or cooling to achieve the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and advanced purification techniques. The process is optimized to ensure high yield and purity, often employing continuous flow chemistry to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

6,6-Dioxo-6lambda6-thiaspiro[3.4]octane-8-carboxylic acid can undergo various chemical reactions, including:

  • Oxidation: : This compound can be oxidized to form derivatives with different functional groups.

  • Reduction: : Reduction reactions can be used to modify the compound's structure and properties.

  • Substitution: : Substitution reactions can introduce new substituents, altering the compound's reactivity and functionality.

Common Reagents and Conditions

  • Oxidation: : Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

  • Reduction: : Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

  • Substitution: : Various nucleophiles and electrophiles can be employed, depending on the desired substitution pattern.

Major Products Formed

The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs, each with distinct chemical and physical properties.

Scientific Research Applications

Chemistry

In chemistry, 6,6-dioxo-6lambda6-thiaspiro[3.4]octane-8-carboxylic acid is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology

In biological research, this compound has been studied for its potential biological activity. It may serve as a lead compound for the development of new drugs or bioactive molecules.

Medicine

The medical applications of this compound are still under investigation. Preliminary studies suggest that it may have therapeutic potential in treating various diseases, although further research is needed to confirm its efficacy and safety.

Industry

In industry, this compound can be used in the production of specialty chemicals, pharmaceuticals, and advanced materials. Its unique properties make it suitable for various applications, including catalysis and material science.

Mechanism of Action

The mechanism by which 6,6-dioxo-6lambda6-thiaspiro[3.4]octane-8-carboxylic acid exerts its effects involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to biological effects. The exact pathways and targets involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

  • 8-fluoro-6,6-dioxo-6lambda6-thiaspiro[3.4]octane-8-carboxylic acid

  • 6,6-dioxo-6lambda6-thiaspiro[3.4]octane-7-carboxylic acid

Uniqueness

6,6-Dioxo-6lambda6-thiaspiro[3.4]octane-8-carboxylic acid stands out due to its specific structural features and functional groups. These differences can lead to variations in reactivity, biological activity, and industrial applications compared to similar compounds.

Properties

CAS No.

2386809-78-3

Molecular Formula

C8H12O4S

Molecular Weight

204.2

Purity

95

Origin of Product

United States

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